Cas no 917871-17-1 (2H-Pyran-2-one, 4-butyltetrahydro-5-methyl-, (4R,5R)-)

• Product Name: 2H-Pyran-2-one, 4-butyltetrahydro-5-methyl-, (4R,5R)-
• CAS No: 917871-17-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 783692
• PubChem ID: 71428257
• Update Time: 2025-04-19

2H-Pyran-2-one, 4-butyltetrahydro-5-methyl-, (4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-butyltetrahydro-5-methyl-, (4R,5R)-
• (4R,5R)-4-butyl-5-methyloxan-2-one
• 917871-17-1
• DTXSID40846984

• Inchi： 1S/C10H18O2/c1-3-4-5-9-6-10(11)12-7-8(9)2/h8-9H,3-7H2,1-2H3/t8-,9+/m0/s1
• InChI Key： OKOKCPPIRQBVLC-DTWKUNHWSA-N
• SMILES： O1C(C[C@@H](CCCC)[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų